Cas no 890617-48-8 (N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 890617-48-8
• MF: C₂₂H₂₂N₄
• MW: 342.436884403229
• CID: 6604847
• PubChem ID: 16450039
• Update Time: 2025-05-20

N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• F3250-0490
• Z436072816
• AKOS002254606
• 890617-48-8

• Inchi： 1S/C22H22N4/c1-14-10-11-19(12-15(14)2)25-21-16(3)17(4)24-22-20(13-23-26(21)22)18-8-6-5-7-9-18/h5-13,25H,1-4H3
• InChI Key： JRUWLKASAVXKHA-UHFFFAOYSA-N
• SMILES： N12C(=C(C3C=CC=CC=3)C=N1)N=C(C)C(C)=C2NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 342.18444672g/mol
• Monoisotopic Mass: 342.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.2Ų

Additional information on N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890617-48-8)

N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890617-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a pyrazolo[1,5-a]pyrimidine core, which is known for its diverse biological activities and applications in drug discovery. The presence of dimethylphenyl and phenyl substituents enhances its structural complexity, making it a valuable intermediate for developing novel therapeutic agents.

The compound's molecular formula is C₂₂H₂₂N₄, with a molecular weight of 342.44 g/mol. Its unique structure contributes to its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. Researchers are particularly interested in its ability to modulate specific signaling pathways, which could lead to breakthroughs in targeted therapies. The pyrazolo[1,5-a]pyrimidine scaffold is also being explored for its optical properties, making it relevant in the development of organic light-emitting diodes (OLEDs) and other advanced materials.

In recent years, the demand for N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine has increased due to its versatility in medicinal chemistry. Its synthesis typically involves multi-step organic reactions, including condensation and cyclization processes, to achieve high purity and yield. The compound's stability under various conditions makes it suitable for further derivatization, enabling the creation of libraries of analogs for screening purposes.

One of the most searched questions related to this compound is: "What are the potential applications of pyrazolo[1,5-a]pyrimidine derivatives in drug development?" Studies suggest that these derivatives exhibit promising activity against various kinases, such as CDK (cyclin-dependent kinase) and JAK (Janus kinase), which are critical targets in oncology and autoimmune disorders. Additionally, the compound's lipophilic nature and hydrogen-bonding capacity enhance its bioavailability, a key factor in pharmacokinetic optimization.

The global market for pyrazolo[1,5-a]pyrimidine-based compounds is expanding, driven by the growing need for innovative small-molecule therapeutics. Pharmaceutical companies are investing heavily in research to explore the full potential of CAS No. 890617-48-8 and its analogs. Recent publications highlight its role in the design of next-generation kinase inhibitors, with some derivatives already entering preclinical trials.

Another trending topic is the environmental impact of synthesizing such complex molecules. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being adopted to minimize waste and improve sustainability. Researchers are also investigating the compound's biodegradability and ecotoxicity to ensure compliance with regulatory standards.

For those interested in purchasing or synthesizing N-(3,4-dimethylphenyl)-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, it is essential to verify the supplier's credentials and ensure compliance with local regulations. High-purity samples are available from specialized chemical vendors, often with detailed analytical data (e.g., NMR, HPLC) to confirm identity and purity.

In summary, CAS No. 890617-48-8 represents a fascinating example of how heterocyclic chemistry continues to drive innovation in pharmaceuticals and materials science. Its unique structure and functional versatility make it a compound of enduring interest to researchers worldwide. As the scientific community delves deeper into its properties and applications, we can expect further exciting discoveries in the years to come.